Cas no 819849-22-4 (3-(N, N-Dimethylaminomethyl) phenylboronic acid)

3-(N, N-Dimethylaminomethyl) phenylboronic acid structure
819849-22-4 structure
Product Name:3-(N, N-Dimethylaminomethyl) phenylboronic acid
CAS No:819849-22-4
MF:C9H14BNO2
MW:179.023962497711
MDL:MFCD20731144
CID:1026811
PubChem ID:20672259
Update Time:2024-12-09

3-(N, N-Dimethylaminomethyl) phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-((Dimethylamino)methyl)phenylboronic acid
    • [3-[(dimethylamino)methyl]phenyl]boronic acid
    • {3-[(Dimethylamino)methyl]phenyl}boronic acid hydrochloride
    • 3-(N,N-dimethylaminomethyl)phenylboronic acid
    • 3-((Dimethylamino)methyl)benzeneboronic acid
    • [3-[(N,N-Dimethylamino)methyl]phenyl]boronic acid
    • B-[3-[(Dimethylamino)methyl]phenyl]boronic acid (ACI)
    • Boronic acid, [3-[(dimethylamino)methyl]phenyl]- (9CI)
    • 3-(Dimethylaminomethyl)phenylboronic acid
    • {3-[(Dimethylamino)methyl]phenyl}boronic acid
    • EN300-251096
    • DB-356310
    • ALBB-026973
    • MFCD03425961
    • AS-30722
    • 3-((Dimethylamino)methyl)phenylboronicacid
    • SCHEMBL1723229
    • 819849-22-4
    • 3-(N, N-DIMETHYLAMINOMETHYL) PHENYLBORONIC ACID
    • OFYQEYPITRRCBP-UHFFFAOYSA-N
    • 3-(N,N-dimethylaminomethyl)phenyl boronic acid
    • Boronic acid, [3-[(dimethylamino)methyl]phenyl]-
    • DTXSID30609343
    • (3-((dimethylamino)methyl)phenyl)boronic acid
    • 3-[(Dimethylamino)methyl]phenylboronic acid
    • boronic acid, [3-[(dimethylamino)methyl]phenyl]-, hydrochloride
    • AKOS010796250
    • CS-M2927
    • 3-(N, N-Dimethylaminomethyl) phenylboronic acid
    • MDL: MFCD20731144
    • Inchi: 1S/C9H14BNO2/c1-11(2)7-8-4-3-5-9(6-8)10(12)13/h3-6,12-13H,7H2,1-2H3
    • InChI Key: OFYQEYPITRRCBP-UHFFFAOYSA-N
    • SMILES: OB(C1C=C(CN(C)C)C=CC=1)O

Computed Properties

  • Exact Mass: 179.11200
  • Monoisotopic Mass: 179.1117589 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 179.03
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Density: 1.09
  • PSA: 43.70000
  • LogP: -0.57200

3-(N, N-Dimethylaminomethyl) phenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(N, N-Dimethylaminomethyl) phenylboronic acid Pricemore >>

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